N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: N-[(1-phenyltetrazol-5-yl)methyl]-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C20H19N5/c1-2-14-24(19-13-12-16-8-6-7-11-18(16)19)15-20-21-22-23-25(20)17-9-4-3-5-10-17/h1,3-11,19H,12-15H2
• InChI Key: JCOFVXCZMNDUMK-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1=NN=NN1C2=CC=CC=C2)C3CCC4=CC=CC=C34
• Molecular Formula: C20H19N5
• Molecular Weight: 329.4 g/mol

Description

Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields.

Molecular Structure Analysis

The tetrazole nitrogen electron density results in the formation of many stable metallic compounds and molecular complexes. This compound shows a strong negative inductive effect (−I electron withdrawing) and weak positive mesomeric effect (+M electron releasing).

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat. It undergoes reaction with a few active metals and produces new compounds which are explosives to shocks. It involves exothermic reactions with reducing agents.

Physical And Chemical Properties Analysis

1H-Tetrazole is a crystalline light yellow powder and odorless. Tetrazole shows a melting point temperature at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes. These are burst vigorously on exposure to shock, fire, and heat on friction. Tetrazole dissolves in water, acetonitrile, etc.

Safety and Hazards

On heating or burning, tetrazoles release carbon monoxide, carbon dioxide, and harmful nitrogen oxide. These are burst vigorously on exposure to shock, fire, and heat on friction.

Future Directions

Tetrazoles and their derivatives have significant potential in medicinal and pharmaceutical applications, and their eco-friendly synthesis methods make them a promising area for future research.